Cas no 82855-67-2 ( )

• Product name: &nbsp
• CAS No: 82855-67-2
• MF: C₁₂H₁₇N₃O₇
• MW: 315.279
• CID: 988245
• PubChem ID: 335213

  Chemical and Physical Properties

Names and Identifiers

• methyl 2-[[1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-oxopyrimidin-4-yl]amino]acetate
• DTXSID20319308
• 82855-67-2
• NSC-343659
• NSC343659
•  

• Inchi： InChI=1S/C12H17N3O7/c1-21-8(17)4-13-7-2-3-15(12(20)14-7)11-10(19)9(18)6(5-16)22-11/h2-3,6,9-11,16,18-19H,4-5H2,1H3,(H,13,14,20)
• InChI Key： QMVMWICVWLSEBL-UHFFFAOYSA-N
• SMILES： COC(=O)CNC1=NC(=O)N(C=C1)C2C(C(C(O2)CO)O)O

Computed Properties

• Exact Mass: 315.10664989g/mol
• Monoisotopic Mass: 315.10664989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 141Ų